Cas no 948045-15-6 (dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate))

• Product name: dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate)
• CAS No: 948045-15-6
• CID: 4666871

dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) Chemical and Physical Properties

Names and Identifiers

• dimethyl 3,3''-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate)
• dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate)

Additional information on dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate)

Dimethyl 3,3'-(Oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) (CAS No. 948045-15-6): A Comprehensive Overview

Dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) (CAS No. 948045-15-6) is a specialized organic compound that has garnered significant interest in pharmaceutical and materials science research. This compound, with its unique adamantane-based structure, offers a range of potential applications, particularly in drug development and advanced material design. Its molecular architecture, featuring two adamantane moieties linked by an oxalylbis(azanediyl) bridge, makes it a compelling subject for researchers exploring novel chemical entities.

The adamantane derivatives family, to which this compound belongs, has been widely studied due to their remarkable thermal stability, lipophilicity, and ability to interact with biological systems. The presence of ester groups in dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) enhances its solubility profile while maintaining the characteristic rigidity of adamantane structures. This balance between solubility and structural integrity is particularly valuable in medicinal chemistry, where such properties can influence drug bioavailability and target engagement.

Recent studies have highlighted the potential of CAS 948045-15-6 in addressing current challenges in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier, a property inherent to many adamantane derivatives, makes it a promising candidate for central nervous system (CNS) targeting therapies. Researchers are particularly interested in its potential application in Alzheimer's and Parkinson's disease treatment strategies, where blood-brain barrier penetration remains a significant hurdle.

In the field of materials science, dimethyl adamantane dicarboxylate derivatives have shown promise in the development of high-performance polymers. The compound's rigid structure contributes to enhanced thermal stability in polymer matrices, while its functional groups allow for versatile chemical modifications. This dual characteristic has led to investigations into its use in creating advanced materials for aerospace, electronics, and energy storage applications.

The synthesis of dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) typically involves multi-step organic reactions starting from adamantane precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems and solvent-free conditions to improve the sustainability of the production process. These advancements align with the growing demand for environmentally friendly synthetic methodologies in the chemical industry.

Analytical characterization of CAS 948045-15-6 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and purity, essential information for both research and potential commercial applications. The compound typically appears as a white to off-white crystalline solid under standard conditions.

From a commercial perspective, the market for specialized adamantane-based compounds has shown steady growth, driven by increasing pharmaceutical research and development activities. While dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate) remains primarily a research chemical at present, its potential applications suggest possible future demand in niche markets. Current suppliers typically offer the compound in small-scale quantities suitable for laboratory use, with purity specifications often exceeding 95%.

Safety considerations for handling dimethyl adamantane derivatives follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage conditions typically involve protection from moisture and maintenance at room temperature in well-sealed containers.

The future research directions for CAS 948045-15-6 appear promising, with several potential avenues for exploration. These include further investigation of its biological activity profile, optimization of synthetic routes for scale-up production, and development of novel derivatives with enhanced properties. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines.

For researchers interested in working with dimethyl 3,3'-(oxalylbis(azanediyl))-bis(adamantane-1-carboxylate), it's important to consult recent scientific literature and patent databases to stay updated on the latest developments. The compound's specialized nature means that new discoveries and applications may emerge rapidly as research in this area progresses.